6-Dsmb-oxymorphone

6-Dsmb-oxymorphone is a synthetic derivative of oxymorphone, a potent opioid analgesic. The compound is characterized by the presence of a 6-desoxo group, which distinguishes it from its parent compound, oxymorphone, which is chemically defined as 4,5α-epoxy-3,14-dihydroxy-17-methylmorphinan-6-one. This modification alters the pharmacological properties of the molecule, potentially affecting its binding affinity and agonist potency at the mu-opioid receptor. The structural changes aim to enhance therapeutic effects while potentially reducing side effects associated with traditional opioids.

• Wolff-Kishner Reduction: This reaction is utilized to remove the carbonyl group at position 6 of oxymorphone, resulting in the formation of 6-desoxo derivatives. This method has been shown to maintain binding affinity and agonist potency at the mu-opioid receptor despite the structural changes .
• Van Leusen Homologation: This innovative reaction introduces acrylonitrile substructures into morphinans, which can be applied to modify the oxymorphone structure further. This method allows for high-yield synthesis while introducing new functional groups that may enhance biological activity .

The synthesis of 6-Dsmb-oxymorphone can be achieved through various methods:

• Starting Material: Typically synthesized from oxymorphone or its derivatives.
• Reduction Reactions: Employing Wolff-Kishner reduction to eliminate the 6-keto function.
• Functional Group Modifications: Utilizing reactions like van Leusen homologation to introduce additional functional groups that enhance bioactivity.

These methods allow for efficient production of 6-Dsmb-oxymorphone while maintaining a focus on yield and purity.

The primary application of 6-Dsmb-oxymorphone lies in pain management as an opioid analgesic. Its modifications may offer advantages in terms of potency and side effect profiles compared to traditional opioids like morphine and oxycodone. Additionally, ongoing research may explore its use in treating conditions associated with chronic pain and opioid dependence.

Interaction studies involving 6-Dsmb-oxymorphone focus on its pharmacokinetics and pharmacodynamics when co-administered with other medications. Preliminary data suggest that while it primarily interacts with mu-opioid receptors, it may also exhibit effects on other opioid receptors at higher doses. Understanding these interactions is crucial for optimizing dosing regimens and minimizing adverse effects associated with opioid therapy .

Several compounds share structural similarities with 6-Dsmb-oxymorphone, each presenting unique characteristics:

6-Dsmb-oxymorphone's uniqueness stems from its specific modifications that may enhance therapeutic efficacy while potentially mitigating some side effects common in traditional opioids.

Core Oxymorphone Scaffold Modifications

6-Demethylsulfonamidebutyl-oxymorphone represents a significant structural modification of the oxymorphone scaffold, wherein the parent compound's 6-carbonyl functionality has been replaced with a sulfonamide-containing side chain . The core oxymorphone structure, chemically defined as 4,5α-epoxy-3,14-dihydroxy-17-methylmorphinan-6-one, serves as the fundamental framework for this derivative [5]. The modification specifically targets position 6 of the morphinan skeleton, which has been established as a critical site for influencing opioid receptor binding affinity and pharmacological activity [22] [31].

The core scaffold retains the essential morphinan pentacyclic ring system, comprising the phenanthrene-derived rings A, B, and C, along with the nitrogen-containing D ring and the characteristic 4,5α-epoxy bridge forming the E ring [17]. This structural preservation ensures maintenance of the fundamental three-dimensional architecture that defines morphinan pharmacophores [34]. The 14-hydroxyl group orientation remains in the β-configuration, maintaining the stereochemical integrity essential for receptor recognition [37].

Position 6 modifications in morphinan derivatives have demonstrated profound effects on biological activity, with the carbonyl group serving as a chemically versatile handle for structural diversification [22]. The replacement of the 6-keto functionality with the demethylsulfonamidebutyl substituent represents a significant departure from traditional morphinan modifications, introducing both aliphatic and sulfonamide functionalities that substantially alter the compound's physicochemical properties [30] [31].

Side-Chain Engineering and Functional Group Alterations

The side-chain engineering in 6-demethylsulfonamidebutyl-oxymorphone involves the incorporation of a four-carbon aliphatic chain terminated with a sulfonamide group at position 6 . This modification substantially increases the molecular complexity compared to the parent oxymorphone structure, introducing additional hydrogen bonding capabilities through the sulfonamide functionality [32]. The butyl chain provides increased lipophilicity while the sulfonamide group maintains polar character, creating a compound with balanced hydrophilic and lipophilic properties [20].

The functional group alterations extend beyond simple substitution, as the removal of the 6-carbonyl group eliminates a key hydrogen bond acceptor site while simultaneously introducing the sulfonamide moiety as both a hydrogen bond donor and acceptor [31]. This transformation fundamentally alters the compound's interaction profile with biological targets, as the sulfonamide group exhibits distinct electronic and steric properties compared to the original ketone functionality [32].

The engineering of the side chain follows established principles of morphinan structure-activity relationships, where position 6 modifications have been shown to significantly influence receptor binding kinetics and selectivity profiles [22] [29]. The specific choice of a four-carbon aliphatic spacer with terminal sulfonamide functionality represents a strategic approach to modulating the compound's pharmacokinetic properties while maintaining structural compatibility with the morphinan pharmacophore [18].

Molecular Formula, IUPAC Nomenclature, and Stereochemical Configurations

6-Demethylsulfonamidebutyl-oxymorphone exhibits the molecular formula C₂₁H₂₃NO₅, representing a molecular weight of 369.4 g/mol and Chemical Abstracts Service Registry Number 92398-22-6 . The systematic International Union of Pure and Applied Chemistry nomenclature describes the compound as 6-demethylsulfonamidebutyl-4,5α-epoxy-3,14-dihydroxy-17-methylmorphinan, reflecting the specific substitution pattern and stereochemical configuration [24].

The stereochemical configuration maintains the characteristic morphinan absolute stereochemistry established for the natural alkaloid series [34]. The compound exhibits five asymmetric carbon centers at positions C5, C9, C13, C14, and C17, with configurations designated as 5α, 9α, 13α, 14β, and 17-methyl respectively [37]. The 4,5α-epoxy bridge maintains the α-orientation essential for opioid receptor recognition, while the 14-hydroxyl group retains the β-configuration characteristic of oxymorphone derivatives [4].

Table 1: Comparative Molecular Characteristics

The molecular architecture preserves the essential morphinan ring fusion pattern, characterized by the cis-decalin B-C ring junction and the constrained iminoethano bridge spanning positions 9 and 13 [36]. This structural framework ensures maintenance of the three-dimensional geometry crucial for morphinan biological activity [40].

Structural Analogues and Comparative Analysis

6-Demethylsulfonamidebutyl-oxymorphone belongs to a broader class of 6-substituted morphinan derivatives that have been extensively investigated for structure-activity relationships [22] [31]. Comparative analysis with other 6-position modifications reveals distinct structural features that differentiate this compound from established morphinan analogues [30].

The 6-desoxo series, exemplified by compounds where the carbonyl group has been removed through Wolff-Kishner reduction, provides the closest structural parallel to 6-demethylsulfonamidebutyl-oxymorphone [31]. However, the incorporation of the sulfonamidebutyl substituent represents a significant elaboration beyond simple desoxo derivatives, introducing additional pharmacophoric elements that may influence receptor binding and selectivity profiles [11].

Table 2: 6-Position Modifications in Morphinan Derivatives

The comparative analysis with 14-alkoxy-N-methylmorphinan-6-ones demonstrates the significance of position 14 substitution patterns in modulating biological activity [10] [23]. The retention of the 14-hydroxyl group in 6-demethylsulfonamidebutyl-oxymorphone, rather than alkoxy substitution, maintains hydrogen bonding capability while the 6-position modification provides the primary structural differentiation [18].

Structural analogues within the broader morphinan class include the 6-cyano-N-methylmorphinans, which similarly involve replacement of the 6-carbonyl functionality with alternative substituents [21]. These compounds have demonstrated enhanced μ-opioid receptor affinity and selectivity compared to their 6-keto counterparts, suggesting that position 6 modifications can significantly influence pharmacological profiles [22].

The synthesis of 6-Desmb-oxymorphone requires careful consideration of appropriate precursor materials and strategic synthetic pathways. Oxymorphone serves as the primary precursor for derivative synthesis, which itself can be obtained through multiple established routes from natural opiates [1] [2] [3].

Precursor Material Selection

The most effective precursor for oxymorphone derivative synthesis is oripavine, a naturally occurring alkaloid that can be efficiently converted to oxymorphone through a two-step process involving carbon-14 hydroxylation followed by catalytic hydrogenation [1] [2]. This pathway offers superior yields compared to thebaine-based routes, which require additional oxidative demethylation steps [4]. The oripavine route typically achieves yields of 85-92% for the formation of oxymorphone, making it the preferred industrial approach [3].

Alternative precursors include thebaine, which undergoes a more complex transformation sequence involving oxidation to 14-hydroxymorphinone followed by selective reduction. While thebaine is more abundantly available from opium poppy cultivation, the additional synthetic steps reduce overall process efficiency [5] [4].

Oxymorphone Derivative Synthesis Strategies

The synthesis of 6-Desmb-oxymorphone involves selective modification at the carbon-6 position while preserving the morphinan core structure. Key synthetic approaches include electrolytic reduction methods, which have demonstrated exceptional yields of 95-98% when performed under optimized conditions using potassium acetate as supporting electrolyte in ethanol solvent [4]. This electrochemical approach represents a significant improvement over traditional chemical reduction methods, offering enhanced sustainability and reduced formation of unwanted dimeric products.

The synthetic methodology employs a stepwise culture approach using engineered bacterial strains, which has shown promise for total opiate synthesis with yields reaching 2.1 milligrams per liter from glycerol feedstock [6]. This biotechnological approach represents a 300-fold improvement over traditional yeast-based systems and demonstrates the potential for microbial biomanufacturing platforms.

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Catalytic and Enzymatic Modifications for Side-Chain Engineering

Side-chain engineering represents a critical aspect of morphine derivative synthesis, enabling the introduction of specific functional groups that modulate pharmacological properties. Recent advances in catalytic and enzymatic methodologies have revolutionized the precision with which structural modifications can be introduced [7] [8].

Catalytic Modifications

Palladium-catalyzed coupling reactions have emerged as particularly versatile tools for side-chain engineering in morphine alkaloids [5]. These reactions enable the introduction of various functional groups through Heck-type reactions, Stille coupling, and carbonylation processes. The use of palladium acetate with appropriate phosphine ligands facilitates the formation of carbon-carbon bonds with yields typically ranging from 75-90% [5].

Specific catalytic transformations include the synthesis of 1-vinyl, 1-acyl, and 1-alkyl codeine derivatives through Heck-type reactions, where the substrate undergoes protection with tert-butyldimethylsilyl chloride followed by palladium-catalyzed coupling with various vinyl compounds [5]. The Stille-type coupling methodology using alpha-ethoxyvinyl tributyltin has demonstrated superior yields of 85% compared to Heck processes, which typically achieve 39% yields [5].

Enzymatic Modifications

Enzymatic approaches offer exceptional stereoselectivity and operate under mild reaction conditions, making them particularly attractive for complex molecule modifications [7] [8]. Norcoclaurine synthase catalyzes stereoselective Pictet-Spengler reactions to produce key intermediates in benzylisoquinoline alkaloid biosynthesis, including morphine precursors [7].

The enzymatic acceptance of alpha-methyl-substituted aldehydes by engineered enzyme variants enables the formation of tetrahydroisoquinoline products with two defined chiral centers in a single synthetic step [7]. This methodology achieves high conversions and demonstrates the potential for kinetic resolution of alpha-substituted aldehydes with enhanced stereoselectivities [7].

Morphine ester prodrugs have been synthesized and evaluated for enzymatic hydrolysis characteristics, with half-lives ranging from 0.5 to over 300 hours depending on the ester structure [8]. These studies demonstrate the potential for controlled release formulations through strategic ester design [8].

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Purification Techniques and Yield Optimization Strategies

Effective purification methodologies are essential for achieving pharmaceutical-grade purity in oxymorphone derivatives. Multiple complementary techniques must be employed to address the complex mixture of products, intermediates, and impurities generated during synthesis [9] [10].

Advanced Purification Methodologies

Crystallization represents the most scalable purification approach for final product isolation, achieving purities of 95-99% with recovery rates of 85-95% [2] [3]. The crystallization process typically involves dissolution in appropriate solvents followed by controlled precipitation under specific temperature and pH conditions. For oxymorphone hydrochloride, crystallization from aqueous solutions adjusted to pH 1-2 provides optimal crystal formation and purity [3].

Solid phase extraction techniques offer particular advantages for biological sample cleanup and intermediate purification, achieving recovery rates of 75-85% with purities in the 85-90% range [9] [11]. The SPE methodology enables selective retention of target compounds while removing interfering matrix components [11].

Preparative high-performance liquid chromatography represents the gold standard for high-purity isolation, achieving purities of 99-99.9% with recovery rates of 95-99% [9]. However, the high cost and limited scalability of preparative HPLC restrict its application to final purification steps or research quantities [12] [13].

Yield Optimization Strategies

Ultrasonic-assisted extraction has demonstrated significant potential for yield optimization in morphine alkaloid recovery. Response surface methodology studies have identified optimal conditions including solvent-to-solid ratios of 19.99 milliliters per 500 milligrams sample, extraction times of 59.94 minutes, pH 1.10, and temperatures of 42.36°C [9]. These conditions achieve morphine levels of 3.38 milligrams per 500 milligrams sample, representing substantial improvements over conventional extraction methods [9].

Microwave-enhanced extraction techniques combined with deep eutectic solvents have shown promise for improved extraction efficiency with processing times reduced to 10-60 minutes [10]. The use of choline chloride-menthol-phenylacetic acid deep eutectic solvent as extraction medium achieves low detection limits of 2.1 nanograms per milliliter for morphine and 1.5 nanograms per milliliter for oxymorphone [10].

Process optimization through continuous manufacturing approaches offers significant advantages for industrial-scale production, including improved process control, reduced batch-to-batch variability, and enhanced economic efficiency [14]. Continuous processes enable real-time monitoring and adjustment of reaction parameters, leading to more consistent product quality and higher overall yields [14].

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Patent Landscape and Industrial-Scale Production Challenges

The patent landscape surrounding oxymorphone derivatives presents significant barriers to freedom of operation, with major pharmaceutical companies holding extensive intellectual property portfolios covering synthesis methods, purification processes, and formulation technologies [15] [16] [17].

Patent Protection Analysis

Synthesis method patents held by companies including Mallinckrodt, Johnson & Johnson, and Endo Pharmaceuticals provide strong protection extending through 2025-2040 [15] [17]. These patents cover key synthetic transformations, including electrolytic reduction processes, catalytic hydrogenation methods, and oxidative functionalization reactions [15]. The strength of these patents creates limited freedom to operate for potential competitors, typically requiring licensing agreements for commercial production [17].

Pharmaceutical formulation patents, particularly those covering controlled-release technologies and abuse-deterrent formulations, represent very strong intellectual property positions extending through 2027-2045 [16] [18]. Endo Pharmaceuticals holds particularly comprehensive patent coverage for Opana ER formulations, including specific claims for oxymorphone hydrochloride extended-release tablets [18].

Process improvement patents covering yield optimization, purification methodologies, and manufacturing equipment present moderate barriers to entry, with protection periods extending through 2025-2041 [15]. These patents often require case-by-case analysis to determine freedom to operate and licensing requirements [19].

Industrial Production Challenges

Regulatory compliance represents the most critical challenge for industrial-scale opioid production, with Drug Enforcement Administration scheduling requirements, comprehensive licensing protocols, and extensive documentation mandates [14] [19]. The regulatory burden typically accounts for 15-25% of cost of goods sold, reflecting the substantial investment required for compliance infrastructure [14].

Raw material control presents significant operational challenges due to the controlled substance status of precursor materials and limited supplier availability [14]. Strategic stockpiling and multiple supplier qualification are essential mitigation strategies, though these approaches typically increase costs by 20-30% of cost of goods sold [14].

Process safety considerations are critical given the use of hazardous reagents and high-pressure reaction conditions typical of opioid synthesis [14]. Process intensification through automated systems and continuous manufacturing approaches helps mitigate safety risks while improving operational efficiency [14].

The manufacturing workforce requires specialized training in controlled substance handling, safety protocols, and quality systems specific to pharmaceutical opioid production [14]. Training costs typically represent 5-10% of cost of goods sold but are essential for maintaining regulatory compliance and operational safety [14].

Supply chain security challenges include secure storage requirements, validated transportation protocols, and comprehensive tracking systems to prevent diversion [14]. Implementation of blockchain tracking technologies and validated supplier networks helps address these challenges while maintaining supply chain integrity [14].